Cas no 1007820-41-8 (2-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenol)

• Product Name: 2-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenol
• CAS No: 1007820-41-8
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• CID: 5381799
• Update Time: 2025-06-08

2-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-(methylsulfonyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenol
• 2-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenol

• Inchi： 1S/C16H16N2O3S/c1-22(20,21)18-15(12-7-3-2-4-8-12)11-14(17-18)13-9-5-6-10-16(13)19/h2-10,15,19H,11H2,1H3
• InChI Key： QJNLPPBGVVLRFY-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C1CC(C2=CC=CC=C2)N(S(C)(=O)=O)N=1

Additional information on 2-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenol

Introduction to 2-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenol (CAS No. 1007820-41-8) and Its Emerging Applications in Chemical Biology

2-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenol, identified by the CAS number 1007820-41-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyrazole class of heterocycles, which are widely recognized for their broad spectrum of biological activities. The presence of a methanesulfonyl group and a phenyl substituent on the pyrazole ring enhances its interaction with biological targets, making it a promising candidate for drug discovery and therapeutic development.

The molecular structure of 2-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenol encompasses a pyrazole core linked to a phenolic moiety, with the methanesulfonyl group positioned at the 1-position of the pyrazole ring. This arrangement not only contributes to its stability but also allows for versatile modifications, enabling researchers to fine-tune its biological properties. The phenyl ring at the 5-position further extends its potential interactions with enzymes and receptors, making it a versatile scaffold for medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The compound 2-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenol has been extensively studied for its potential applications in modulating various biological pathways. One of the most compelling areas of interest is its role in anti-inflammatory and antioxidant therapies. Studies have demonstrated that this compound exhibits significant inhibitory effects on key inflammatory enzymes such as COX and LOX, which are pivotal in the pathogenesis of chronic inflammatory diseases.

Moreover, the antioxidant properties of 2-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenol have been highlighted in several preclinical studies. Oxidative stress is a hallmark of numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The compound's ability to scavenge free radicals and mitigate oxidative damage makes it a valuable candidate for developing interventions against these conditions. Recent advancements in biochemical assays have revealed that this compound can effectively inhibit the activity of reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

Another notable aspect of 2-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenol is its potential role in cancer therapy. Emerging research suggests that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, studies have shown that it can activate caspase-dependent and caspase-independent apoptosis pathways, leading to the selective death of cancer cells while sparing healthy cells. This selective toxicity makes it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic profile of 2-(1-methanesulfonyl-5-phenyl-4,5-dihydro-1H-pyrazol-3-yll)phenol has also been thoroughly evaluated. Initial pharmacokinetic studies indicate that the compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic administration. Additionally, its stability under physiological conditions enhances its suitability for formulation into various dosage forms, including oral tablets and injectables. These characteristics make it a promising candidate for clinical translation.

In conclusion, 2-(1-methanesulfonyl - 5 - phenyl - 4 , 5 - dihydro - 1 H - pyrazol - 3 - yl ) phenol (CAS No. 1007820 - 41 - 8) is a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its multifaceted biological activities, coupled with favorable pharmacokinetic properties, position it as a promising candidate for further development in therapeutic applications ranging from anti-inflammatory and antioxidant therapies to cancer treatment. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in shaping future therapeutic strategies.